Methyl 4-(aminomethyl)-2-methoxybenzoate

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: methyl 4-(aminomethyl)-2-methoxybenzoate
• InChI: InChI=1S/C10H13NO3/c1-13-9-5-7(6-11)3-4-8(9)10(12)14-2/h3-5H,6,11H2,1-2H3
• InChI Key: GNBQLMBPFKIXJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN)C(=O)OC

Description

Methyl 4-(aminomethyl)-2-methoxybenzoate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-cyano-2-methoxy-benzoic acid methyl ester (1.01 g, 5.28 mmol) in methanol (50 mL) was added to Raney-nickel 2800 slurry in water (a few grams washed with methanol to remove the water, Aldrich) and it was put under a 50 psi hydrogen atmosphere for 16 hrs. The mixture was filtered through Celite under an argon atmosphere and concentrated and then purified by flash chromatography to give 4-aminomethyl-2-methoxy-benzoic acid methyl ester (385.7 mg, 34.7%).